acetyl CoA

Acetyl coenzyme A (acetyl-CoA, CAS 72-89-9) is the central thioester metabolite and the universal acetyl group donor in biochemical systems [1]. Featuring a high-energy thioester bond with a free energy of hydrolysis of approximately -31.5 kJ/mol, it drives critical acetylation reactions across epigenetics, metabolic engineering, and lipid synthesis [1]. For industrial and laboratory procurement, pure acetyl-CoA is prioritized over crude extracts or unactivated precursors due to its immediate catalytic competence, defined stoichiometry, and compatibility with cell-free enzymatic assays [1].

Generic substitution of acetyl-CoA with cheaper precursors or alternative acyl-CoAs fundamentally fails in precision biocatalysis and epigenetic screening. Substituting direct acetyl-CoA with acetate requires the addition of ATP and acetyl-CoA synthetase, introducing ATP-dependent artifacts and complicating assay kinetics [1]. Furthermore, alternative acyl-CoAs such as malonyl-CoA or palmitoyl-CoA cannot be utilized by histone acetyltransferases (HATs) and instead act as competitive inhibitors, causing false negatives in high-throughput screens [1]. Finally, stable oxygen-based analogs like acetyl-oxa(dethia)CoA fail to act as competent acyl donors in transesterification reactions, stalling dynamic assays at the binding phase [2].

Absolute Specificity in HAT Assays

In in vitro coupled-enzyme HAT assays targeting Gcn5, acetyl-CoA serves as the exclusive active substrate. When substituted with palmitoyl-CoA or malonyl-CoA, enzymatic turnover drops to zero, and the analogs instead exert competitive inhibition [1].

Procuring pure acetyl-CoA is strictly required for epigenetic assay kits, as alternative acyl-CoAs fail to act as donors and instead cause competitive inhibition.

Native Thioester Bond in Transesterification

Acetyl-CoA possesses the precise geometric and electronic properties required for rapid transesterification. Comparative structural studies using chloramphenicol acetyltransferase III (CATIII) demonstrate that replacing the thioester sulfur with oxygen (acetyl-oxa(dethia)CoA) completely ablates the forward acyl-transfer reaction[1].

Buyers must select the native thioester (acetyl-CoA) for dynamic biocatalysis and kinetic assays, reserving oxygen-analogs strictly for static crystallographic studies.

Direct Acetyl-CoA vs. Enzymatic Generation

Procuring direct acetyl-CoA bypasses the need for in situ generation via the phosphotransacetylase (Pta) pathway. Using acetyl phosphate and Pta to generate acetyl-CoA inherently produces equimolar inorganic phosphate (Pi) as a byproduct, which severely interferes with downstream Pi-sensitive colorimetric readouts [1].

Direct procurement of acetyl-CoA simplifies assay design and prevents background phosphate interference in multiplexed colorimetric readouts.

Handling and Formulation Stability

Acetyl-CoA exhibits superior handling stability compared to highly reactive dicarboxyl acyl-CoAs. While succinyl-CoA undergoes rapid self-hydrolysis with a half-life of 1-2 hours at pH 7.5, acetyl-CoA liberates minimal free CoASH at pH 8.0, maintaining its integrity over extended assay timeframes [1].

Allows for standard formulation in neutral assay buffers without the rapid degradation seen in highly reactive dicarboxyl acyl-CoA analogs.

High-Throughput Epigenetic Screening

Acetyl-CoA is the mandatory acetyl donor for in vitro screening of histone acetyltransferases (e.g., Gcn5, p300). Because alternative acyl-CoAs act as competitive inhibitors rather than substrates, pure acetyl-CoA ensures absolute assay fidelity and prevents false negatives in drug discovery pipelines [1].

Cell-Free Biocatalysis & Metabolic Engineering

In cell-free synthetic biology, direct supplementation with acetyl-CoA is preferred over in situ generation from acetate or acetyl phosphate. This approach avoids ATP depletion and prevents the accumulation of inorganic phosphate, which can inhibit downstream enzymes or interfere with colorimetric detection assays[2].

Enzyme Kinetics & Structural Biology

For mapping true transition states in transesterification reactions (such as those catalyzed by CATIII or FabH), the native thioester bond of acetyl-CoA is required. Stable oxygen analogs fail to proceed through the forward reaction, making authentic acetyl-CoA essential for dynamic kinetic profiling [3].